Cas no 1525502-12-8 (6-(pyrrolidin-3-yloxy)quinoline)

• Product Name: 6-(pyrrolidin-3-yloxy)quinoline
• CAS No: 1525502-12-8
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• MDL: MFCD24670403
• CID: 5180743
• PubChem ID: 83534093
• Update Time: 2025-05-24

6-(pyrrolidin-3-yloxy)quinoline Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-3-yloxy)quinoline

• MDL： MFCD24670403
• Inchi： 1S/C13H14N2O/c1-2-10-8-11(3-4-13(10)15-6-1)16-12-5-7-14-9-12/h1-4,6,8,12,14H,5,7,9H2
• InChI Key： SKXPEVFFOQVWNW-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC3CCNC3)=CC=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6-(pyrrolidin-3-yloxy)quinoline

Exploring the Potential of 6-(pyrrolidin-3-yloxy)quinoline (CAS No. 1525502-12-8) in Modern Research and Applications

In the rapidly evolving field of medicinal chemistry and drug discovery, 6-(pyrrolidin-3-yloxy)quinoline (CAS No. 1525502-12-8) has emerged as a compound of significant interest. This quinoline derivative, characterized by its unique pyrrolidinyloxy substitution, is gaining attention for its potential applications in various therapeutic areas. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure combines the planar aromatic system of quinoline with the flexibility of a pyrrolidine ring, creating a hybrid scaffold that could interact with multiple biological targets. This structural duality makes 6-(pyrrolidin-3-yloxy)quinoline particularly valuable in the development of small molecule inhibitors and modulators for various diseases. Recent studies have suggested potential applications in areas such as neurological disorders and inflammatory conditions, aligning with current research trends focusing on these challenging medical areas.

From a synthetic chemistry perspective, the preparation of 6-(pyrrolidin-3-yloxy)quinoline presents interesting challenges and opportunities. The pyrrolidine-oxygen-quinoline linkage requires careful optimization of reaction conditions to achieve high yields and purity. Modern synthetic approaches often employ catalytic methods and green chemistry principles, reflecting the pharmaceutical industry's growing emphasis on sustainable synthesis. These methodological developments are particularly relevant as researchers search for "efficient synthesis of quinoline derivatives" and "sustainable medicinal chemistry approaches" - terms that frequently appear in scientific literature searches.

The physicochemical properties of 6-(pyrrolidin-3-yloxy)quinoline contribute significantly to its potential as a drug candidate. With balanced lipophilicity and water solubility characteristics, this compound demonstrates favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties in preliminary studies. These characteristics are crucial for researchers investigating "quinoline-based drug development" and "optimizing drug-like properties," making this compound a valuable case study in modern pharmaceutical research.

In the context of current scientific trends, 6-(pyrrolidin-3-yloxy)quinoline aligns well with the growing interest in targeted therapies and precision medicine. Its structural features suggest potential for selective interaction with specific protein targets, a quality highly sought after in the development of next-generation therapeutics. This relevance to "selective kinase inhibitors" and "targeted drug design" positions the compound as an important subject for ongoing research in academic and industrial laboratories worldwide.

Quality control and analytical characterization of 6-(pyrrolidin-3-yloxy)quinoline represent another area of significant interest. Advanced techniques such as HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure, addressing common search queries like "analytical methods for quinoline derivatives" and "characterization of nitrogen-containing heterocycles." These analytical challenges reflect broader trends in pharmaceutical quality assurance and the need for robust characterization protocols.

The safety profile and toxicological aspects of 6-(pyrrolidin-3-yloxy)quinoline are subjects of ongoing investigation, as with any promising compound in early-stage research. Current studies focus on establishing its therapeutic index and potential off-target effects, responding to the scientific community's heightened awareness of drug safety considerations. These investigations contribute valuable data to the broader understanding of "structure-toxicity relationships" in medicinal chemistry.

Looking toward the future, 6-(pyrrolidin-3-yloxy)quinoline presents numerous opportunities for structural modification and optimization. Medicinal chemists are exploring various derivatization strategies to enhance its biological activity and pharmacokinetic properties. This work aligns with current research priorities in "lead compound optimization" and "structure-activity relationship studies," demonstrating the compound's potential as a versatile scaffold for further development.

In conclusion, 6-(pyrrolidin-3-yloxy)quinoline (CAS No. 1525502-12-8) represents an intriguing subject of study at the intersection of synthetic chemistry, medicinal chemistry, and drug development. Its unique structural features and promising biological activities position it as a compound worthy of continued investigation in various therapeutic contexts. As research progresses, this quinoline derivative may contribute valuable insights to the ongoing quest for novel, effective, and safe therapeutic agents.